Cas no 848356-39-8 (2-THIOPHENECARBOXAMIDE, 3-BROMO-N-METHOXY-N-METHYL-)

• Product Name: 2-THIOPHENECARBOXAMIDE, 3-BROMO-N-METHOXY-N-METHYL-
• CAS No: 848356-39-8
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 3278474
• PubChem ID: 57637404
• Update Time: 2025-04-21

2-THIOPHENECARBOXAMIDE, 3-BROMO-N-METHOXY-N-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXAMIDE, 3-BROMO-N-METHOXY-N-METHYL-
• 848356-39-8
• 3-bromo-N-methoxy-N-methylthiophene-2-carboxamide
• WOHSHBPRCUPEMB-UHFFFAOYSA-N
• SCHEMBL1621506
• 3-bromo-thiophene-2-carboxylic acid methoxy-methyl-amide

• Inchi： 1S/C7H8BrNO2S/c1-9(11-2)7(10)6-5(8)3-4-12-6/h3-4H,1-2H3
• InChI Key： WOHSHBPRCUPEMB-UHFFFAOYSA-N
• SMILES： C1(C(N(OC)C)=O)SC=CC=1Br

Computed Properties

• Exact Mass: 248.94591Da
• Monoisotopic Mass: 248.94591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų